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Compound of Interest

Compound Name: (R)-OP-1074

Cat. No.: B12374524

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
(R)-OP-1074 is a potent and selective estrogen receptor degrader (PA-SERD) with pure

antiestrogenic activity. It functions by specifically binding to the estrogen receptor alpha (ERα),

disrupting the conformation of helix 12, which leads to the degradation of the receptor. This

mechanism of action makes (R)-OP-1074 a valuable tool for studying the effects of ERα

signaling inhibition on cell proliferation, particularly in estrogen-dependent breast cancer

models.

These application notes provide a summary of the anti-proliferative effects of (R)-OP-1074 and

a detailed protocol for assessing its impact on cell viability and proliferation in cancer cell lines.

Data Presentation
The anti-proliferative activity of (R)-OP-1074 has been quantified in various breast cancer cell

lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values

obtained from in vitro studies.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12374524#bc-rfq
https://www.benchchem.com/product/b12374524/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-proliferation-assay-using-r-op-1074
https://www.benchchem.com/product/b12374524/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-proliferation-assay-using-r-op-1074
https://www.benchchem.com/product/b12374524/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-proliferation-assay-using-r-op-1074
https://www.benchchem.com/product/b12374524/docs?utm_src=pdf-body#application-notes-and-protocols-for-cell-proliferation-assay-using-r-op-1074
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type
(R)-OP-1074 IC50
(nM)

Reference

MCF-7

Estrogen Receptor-

Positive Breast

Cancer

6.3 [1]

CAMA-1

Estrogen Receptor-

Positive Breast

Cancer

9.2 [1]

Signaling Pathway of (R)-OP-1074
(R)-OP-1074 exerts its anti-proliferative effects by inducing the degradation of ERα. This

targeted degradation prevents the transcription of estrogen-responsive genes that are crucial

for cell cycle progression, such as c-Myc. The subsequent decrease in c-Myc levels leads to

cell cycle arrest, thereby inhibiting tumor cell proliferation.[2][3][4][5]
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Cell Proliferation Assay Workflow

Start

Seed Cells in 96-well plate
(e.g., 5,000-10,000 cells/well)

Incubate for 24h
(37°C, 5% CO2)

Treat with (R)-OP-1074
(serial dilutions)

Incubate for 24-72h

Add MTT solution

Incubate for 2-4h

Add Solubilization Solution

Read Absorbance at 570 nm

Analyze Data
(Calculate % Viability, IC50)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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